Cas no 683218-76-0 (3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)
683218-76-0 structure
Product Name:3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
CAS No:683218-76-0
MF:C12H16BrNO5
MW:334.163143157959
CID:6384901
PubChem ID:64144615
Update Time:2025-09-23
3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
- 3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
- 683218-76-0
- AKOS013462702
- EN300-1286512
-
- Inchi: 1S/C12H16BrNO5/c1-12(2,3)19-11(17)14-7(6-10(15)16)8-4-5-9(13)18-8/h4-5,7H,6H2,1-3H3,(H,14,17)(H,15,16)
- InChI Key: AUPHMHKPAXVDKM-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(CC(=O)O)NC(=O)OC(C)(C)C)O1
Computed Properties
- Exact Mass: 333.02119g/mol
- Monoisotopic Mass: 333.02119g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 88.8Ų
3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1286512-1.0g |
3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid |
683218-76-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1286512-50mg |
3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid |
683218-76-0 | 50mg |
$528.0 | 2023-10-01 | ||
| Enamine | EN300-1286512-100mg |
3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid |
683218-76-0 | 100mg |
$553.0 | 2023-10-01 | ||
| Enamine | EN300-1286512-250mg |
3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid |
683218-76-0 | 250mg |
$579.0 | 2023-10-01 | ||
| Enamine | EN300-1286512-500mg |
3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid |
683218-76-0 | 500mg |
$603.0 | 2023-10-01 | ||
| Enamine | EN300-1286512-1000mg |
3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid |
683218-76-0 | 1000mg |
$628.0 | 2023-10-01 | ||
| Enamine | EN300-1286512-2500mg |
3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid |
683218-76-0 | 2500mg |
$1230.0 | 2023-10-01 | ||
| Enamine | EN300-1286512-5000mg |
3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid |
683218-76-0 | 5000mg |
$1821.0 | 2023-10-01 | ||
| Enamine | EN300-1286512-10000mg |
3-(5-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid |
683218-76-0 | 10000mg |
$2701.0 | 2023-10-01 |
3-(5-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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